Cas no 1655-52-3 (N-(2,4-Dinitrophenyl)-L-alanine)

• Product Name: N-(2,4-Dinitrophenyl)-L-alanine
• CAS No: 1655-52-3
• MF: C₉H₉N₃O₆
• MW: 255.184262037277
• MDL: MFCD00038106
• CID: 143761
• PubChem ID: 87567610
• Update Time: 2025-10-30

N-(2,4-Dinitrophenyl)-L-alanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-((2,4-Dinitrophenyl)amino)propanoic acid
• N-(2,4-Dinitrophenyl)-L-alanine
• DNP-L -ALANINE
• L-Alanine,N-(2,4-dinitrophenyl)-
• N-Dnp-L-alanine
• n-Dodecyl β-D-Maltoside
• Dnp-Ala-OH
• N-(2,4-Dinitrophenyl)alanine
• NSC 89605
• N-2,4-DNP-L-ALANINE
• N-Dnp-L-alanine Dnp-Ala-OH
• N-2-4-dnp-L-alanine crystalline
• DNP-L-Alanine 2,4-Dinitrophenyl-L-alanine
• DNP-L-ALANINE
• (2S)-2-(2,4-dinitroanilino)propanoic acid
• Dnp-alanine
• N-dinitrophenyl-l-alanine
• (2,4-dinitrophenyl)-alanine
• KKHLKORVTUUSBC-YFKPBYRVSA-N
• Alanine, N-(2,4-dinitrophenyl)-
• 8399AA
• L-Alanine, N-(2,4-dinitrophenyl)-
• SCHEMBL6132129
• NS00047533
• EINECS 216-739-9
• (S)-2-(2,4-dinitrophenylamino)propanoic acid
• AKOS015888438
• L5M29FY4MQ
• 1655-52-3
• CS-W012578
• H10938
• MFCD00038106
• HY-W011862
• 2-(2,4-Dinitroanilino)propanoic acid #
• UNII-L5M29FY4MQ
• 1-N-2,4-DINITROPHENYL-L-ALANINE
• D1031
• NSC-89605
• ALANINE, N-(2,4-DINITROPHENYL)-, L-
• 2,4-DINITROPHENYL-L-ALANINE
• BAA65552
• DA-65752
• 10250-67-6

• MDL： MFCD00038106
• Inchi： 1S/C9H9N3O6/c1-5(9(13)14)10-7-3-2-6(11(15)16)4-8(7)12(17)18/h2-5,10H,1H3,(H,13,14)/t5-/m0/s1
• InChI Key： KKHLKORVTUUSBC-YFKPBYRVSA-N
• SMILES： OC([C@H](C)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 255.04900
• Monoisotopic Mass: 255.04913502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 141

Experimental Properties

• Color/Form: Not determined
• Density: 1.589±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 177.0 to 181.0 deg-C
• Refractive Index: 143.5 ° (C=0.5, 1mol/L NaOH)
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 140.97000
• LogP: 2.50740
• Solubility: Soluble in ethanol.

N-(2,4-Dinitrophenyl)-L-alanine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H228
• Warning Statement： P210-P240-P241-P280
• Hazardous Material transportation number：1325
• WGK Germany：3
• HazardClass：4.1
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-(2,4-Dinitrophenyl)-L-alanine

N-(2,4-Dinitrophenyl)-L-alanine (CAS No. 1655-52-3): An Overview of Its Properties, Applications, and Recent Research

N-(2,4-Dinitrophenyl)-L-alanine (CAS No. 1655-52-3) is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is an amino acid derivative characterized by the presence of a dinitrophenyl group attached to the amino group of L-alanine. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable tool in various scientific applications.

The chemical structure of N-(2,4-Dinitrophenyl)-L-alanine is defined by its molecular formula, C9H9N3O5, and a molecular weight of 247.19 g/mol. The dinitrophenyl group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. This characteristic makes N-(2,4-Dinitrophenyl)-L-alanine particularly useful in studies involving protein interactions and immunoassays.

In recent years, N-(2,4-Dinitrophenyl)-L-alanine has been extensively studied for its potential applications in immunochemistry and immunology. One notable application is its use as a hapten in the development of immunoassays. Haptens are small molecules that can elicit an immune response when conjugated to a larger carrier protein. The dinitrophenyl group in N-(2,4-Dinitrophenyl)-L-alanine serves as an excellent hapten due to its strong immunogenicity and ease of conjugation to various proteins.

Research published in the journal Journal of Immunological Methods has highlighted the effectiveness of N-(2,4-Dinitrophenyl)-L-alanine in the development of highly sensitive and specific immunoassays for detecting low-abundance proteins. These assays have been applied in various fields, including clinical diagnostics and environmental monitoring. The high affinity and specificity of antibodies raised against N-(2,4-Dinitrophenyl)-L-alanine-conjugated proteins make them ideal for use in enzyme-linked immunosorbent assays (ELISAs) and other immunochemical techniques.

Beyond its use in immunoassays, N-(2,4-Dinitrophenyl)-L-alanine has also shown promise in the study of protein-protein interactions. A study published in the journal Biochemistry demonstrated that this compound can be used to probe the binding sites of specific proteins by serving as a competitive inhibitor or activator. This property is particularly useful in understanding the mechanisms of protein function and regulation.

The synthesis of N-(2,4-Dinitrophenyl)-L-alanine involves a series of well-defined chemical reactions. The first step typically involves the activation of L-alanine using a coupling agent such as N-hydroxysuccinimide (NHS) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The activated L-alanine is then reacted with 2,4-dinitrofluorobenzene (DNFB) to form the desired product. This synthetic route is robust and can be scaled up for large-scale production.

The physical properties of N-(2,4-Dinitrophenyl)-L-alanine

In terms of safety and handling, while N-(2,4-Dinitrophenyl)-L-alanine

Recent advancements in computational chemistry have also contributed to our understanding of the behavior of N-(2,4-Dinitrophenyl)-L-alanine

In conclusion, N-(2,4-Dinitrophenyl)-L-alanine